Potassium peroxide Potassium peroxide Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach.
Brand Name: Vulcanchem
CAS No.: 17014-71-0
VCID: VC21063471
InChI: InChI=1S/2K.O2/c;;1-2/q2*+1;-2
SMILES: [O-][O-].[K+].[K+]
Molecular Formula: K2O2
Molecular Weight: 110.195 g/mol

Potassium peroxide

CAS No.: 17014-71-0

Cat. No.: VC21063471

Molecular Formula: K2O2

Molecular Weight: 110.195 g/mol

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Potassium peroxide - 17014-71-0

Specification

Description Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach.
CAS No. 17014-71-0
Molecular Formula K2O2
Molecular Weight 110.195 g/mol
IUPAC Name dipotassium;peroxide
Standard InChI InChI=1S/2K.O2/c;;1-2/q2*+1;-2
Standard InChI Key XXQBEVHPUKOQEO-UHFFFAOYSA-N
Isomeric SMILES [O-][O-].[K+].[K+]
SMILES [O-][O-].[K+].[K+]
Canonical SMILES [O-][O-].[K+].[K+]
Colorform Yellow amorphous solid
WHITE POWDER
Melting Point 914 °F (USCG, 1999)
490 °C

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